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Compound of Interest

Compound Name: 2-Methoxy-5-methylphenol-d3

Cat. No.: B12366990

An In-Depth Technical Guide on the Safety of 2-Methoxy-5-methylphenol-d3

Disclaimer: This document provides a comprehensive safety and technical guide for 2-
Methoxy-5-methylphenol-d3. Due to the limited availability of specific safety data for the
deuterated form, this guide is primarily based on the data available for its non-deuterated
analog, 2-Methoxy-5-methylphenol (CAS: 1195-09-1). The toxicological and physical properties
are expected to be very similar, with the primary difference being a slightly higher molecular
weight for the deuterated compound. This guide is intended for researchers, scientists, and
drug development professionals.

Chemical and Physical Properties

2-Methoxy-5-methylphenol-d3 is a deuterated analog of isocreosol. The physical and
chemical properties are crucial for safe handling, storage, and use in experimental settings.
The following table summarizes the key properties based on its non-deuterated form.
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Property

Value

Reference

Molecular Formula

CsH7D302

Molecular Weight 141.18 g/mol (approx.)
White to off-white crystalline

Appearance solid or powder to clear liquid. [11[2]
[11[2]

) ) 35-39°C/95-102.2 °F[1][2]

Melting Point [1](2][3]
3]
115-117 °C /239 - 242.6 °F

Boiling Point [1112][3]
@ 20 mmHg[1][2][3]

Solubility Slightly soluble in water.[3][4] [3114]

CAS Number (Non-deuterated)

1195-09-1[1][5]

[1]5]

Hazard Identification and GHS Classification

Understanding the hazards associated with a chemical is paramount for ensuring laboratory

safety. The following GHS classification is for 2-Methoxy-5-methylphenol.

Hazard Class

Hazard Category

GHS Hazard Statement

H302: Harmful if swallowed[1]

Acute toxicity, oral Category 4 5]
) S H315: Causes skin irritation[1]
Skin corrosion/irritation Category 2 5]
Serious eye damage/eye H318/H319: Causes serious
L Category 2/2A o
irritation eye damage/irritation[1][3][5]
Specific target organ toxicity H335: May cause respiratory
) Category 3 o
(single exposure) irritation[1][5]
Hazardous to the aquatic o
Category 3 H402: Harmful to aquatic life

environment, acute hazard
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Signal Word: Warning[1][5]
Pictograms:
o bialt text

Experimental Protocols and Safety Precautions
Handling and Storage

Proper handling and storage are critical to prevent exposure and maintain the integrity of the
compound.

e Handling:
o Avoid contact with skin, eyes, and clothing.[3]
o Wash hands thoroughly after handling.[1][3]
o Use only in a well-ventilated area or under a chemical fume hood.[1][3]
o Avoid breathing dust, fumes, or vapors.[1][3]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety glasses with side shields or goggles, and a lab coat.[1][3]

o Keep away from sources of ignition.[3]
o Minimize dust generation and accumulation.[3]
e Storage:
o Keep container tightly closed in a dry and well-ventilated place.[1][3]

o Store under an inert gas as the compound may be air and moisture sensitive.

First-Aid Measures

In case of exposure, immediate and appropriate first-aid measures should be taken.
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« |If Swallowed: Call a poison center or doctor/physician if you feel unwell. Rinse mouth. Do
NOT induce vomiting.[1][3]

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[1]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a poison center or doctor.[1][3]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor/physician if you feel unwell.[1][3]

Accidental Release Measures

A clear protocol for accidental releases is essential to mitigate risks.

e Personal Precautions:

o

Wear appropriate personal protective equipment (PPE).

[¢]

Ensure adequate ventilation.

[¢]

Evacuate personnel from the affected area.

[e]

Avoid breathing vapors, mist, or gas.

e Environmental Precautions:
o Prevent further leakage or spillage if safe to do so.
o Do not let the product enter drains.

e Methods for Cleaning Up:

o Absorb with inert material (e.g., sand, vermiculite) and place in a suitable container for
disposal.

o Dispose of contents/container to an approved waste disposal plant.[1][3]
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Logical Relationships and Workflows
General Laboratory Handling Workflow

The following diagram illustrates a standard workflow for handling 2-Methoxy-5-
methylphenol-d3 in a research setting.

Click to download full resolution via product page
General Laboratory Handling Workflow for 2-Methoxy-5-methylphenol-d3.

Emergency Response Decision Tree

This diagram outlines the decision-making process in the event of an accidental exposure.

Rinse with Water (15 min)
Seek Medical Attention

Rinse Mouth
Call Poison Control

Seek Further Medical
Attention if Symptoms Persist
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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